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Compound of Interest

Compound Name: 3-Chloro-5-hydroxybenzoic Acid

Cat. No.: B1664645 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Chloro-5-hydroxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Chloro-5-
hydroxybenzoic Acid (CAS No: 53984-36-4), a compound utilized in various research and

development applications, including as a selective agonist for the lactate receptor, GPR81.[1]

[2] Adherence to the following protocols is crucial to ensure a safe laboratory environment.

Physicochemical and Toxicological Data
A summary of the key quantitative data for 3-Chloro-5-hydroxybenzoic Acid is presented

below. It is important to note that specific toxicity values and occupational exposure limits are

not well-established in the available literature.

Table 1: Physicochemical Properties
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Property Value Source(s)

Molecular Formula C₇H₅ClO₃ [3]

Molecular Weight 172.57 g/mol [3][4]

Appearance White to beige solid/powder [2][5]

Melting Point 244.0 - 248.0 °C [3]

Boiling Point 364.8 °C at 760 mmHg [2][3]

Solubility
DMSO: 15 mg/mL (clear

solution)
[2][6]

Purity ≥97% (HPLC)

Table 2: Hazard Identification and Classification

Hazard
Classification

GHS Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[3][4]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[3][4]

Serious Eye

Damage/Eye Irritation
Category 1 / 2A

H318: Causes serious

eye damage / H319:

Causes serious eye

irritation

[3][4]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[3][4]

Experimental Protocols: Safety and Handling
Procedures
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While specific experimental protocols for toxicity testing were not available in the searched

literature, the following procedures for safe handling, spill response, and personal protection

are derived from standard safety data sheets.

General Handling and Storage
Handling: Use in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or fumes.[3][7][8] Avoid contact with skin, eyes, and clothing.[8] Do not eat,

drink, or smoke in areas where the compound is handled.[3][7] Wash hands thoroughly after

handling.[3]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[9] Keep

away from incompatible materials such as strong acids, alkalis, and oxidizing/reducing

agents.[3] Store locked up.[3][7] Recommended long-term storage is at room temperature.

For solutions, storage at -20°C for one month or -80°C for six months is recommended.[1]

Accidental Release Measures
In the event of a spill, follow this general protocol:

Evacuate: Immediately evacuate personnel from the spill area.[3]

Ventilate: Ensure adequate ventilation.

Personal Protection: Wear appropriate personal protective equipment (PPE), including a

respirator, chemical-resistant gloves, safety goggles, and a lab coat.[3]

Containment: Prevent further leakage or spillage if it is safe to do so.[3] Do not allow the

chemical to enter drains or waterways.[3]

Clean-up: For solid spills, carefully sweep or vacuum up the material, avoiding dust

generation, and place it into a suitable, labeled container for disposal.[7] Absorb solutions

with an inert material (e.g., diatomite, universal binders) and place in a disposal container.[3]

Decontamination: Decontaminate the spill area and any equipment used with a suitable

solvent like alcohol.[3]
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Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.[3]

First Aid Measures
If Inhaled: Move the person to fresh air.[3] If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration.[8] Seek immediate medical attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[3] Remove contaminated clothing and wash it before reuse.[3] If skin irritation occurs, seek

medical advice.

In Case of Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at

least 15 minutes, removing contact lenses if present and easy to do.[3] Seek immediate

medical attention from an ophthalmologist.[10]

If Swallowed: Do NOT induce vomiting.[3] Rinse the mouth with water.[3] Never give

anything by mouth to an unconscious person. Call a physician or poison control center

immediately.[3][8]

Visual Safety Guides
The following diagrams illustrate key safety workflows and requirements for handling 3-Chloro-
5-hydroxybenzoic Acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-W016868/3-Chloro-5-hydroxybenzoic-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W016868/3-Chloro-5-hydroxybenzoic-acid-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/3-chloro-5-hydroxybenzoic-acid-methyl-ester-pd180727151611.html
https://file.medchemexpress.com/batch_PDF/HY-W016868/3-Chloro-5-hydroxybenzoic-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W016868/3-Chloro-5-hydroxybenzoic-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W016868/3-Chloro-5-hydroxybenzoic-acid-SDS-MedChemExpress.pdf
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-804537&DocumentId=804537_SDS_ZA_EN.PDF&DocumentType=MSD&Language=EN&Country=ZA&Origin=PDP
https://file.medchemexpress.com/batch_PDF/HY-W016868/3-Chloro-5-hydroxybenzoic-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W016868/3-Chloro-5-hydroxybenzoic-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W016868/3-Chloro-5-hydroxybenzoic-acid-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/3-chloro-5-hydroxybenzoic-acid-methyl-ester-pd180727151611.html
https://www.benchchem.com/product/b1664645?utm_src=pdf-body
https://www.benchchem.com/product/b1664645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Spill Occurs

Immediate Response

Containment & Cleanup

Final Steps

Spill of 3-Chloro-5-hydroxybenzoic Acid

Evacuate Area

Alert Supervisor / Safety Officer

Don Appropriate PPE

Contain Spill
(Prevent spread to drains)

Clean up Spill
(Absorb/Sweep)

Decontaminate Area & Equipment

Package Waste in Labeled Container

Dispose of Waste per Regulations
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Core Handling Procedure

Required Personal Protective Equipment (PPE) Facility Safety Measures

Handling 3-Chloro-5-hydroxybenzoic Acid

Eye Protection
(Safety Goggles/Face Shield)

Hand Protection
(Chemical-Resistant Gloves)

Body Protection
(Lab Coat/Protective Clothing)

Respiratory Protection
(Use in Fume Hood or Wear Respirator)

Adequate Ventilation
(Fume Hood)

Facility Requirement

Eyewash Station

Safety Shower

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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